2-Methylpentan-2-yl hexa-2,4-dieneperoxoate

• CAS No.: 61169-75-3
• Molecular Formula: C12H20O3
• Molecular Weight: 212.28 g/mol
• IUPAC Name: 2-methylpentan-2-yl hexa-2,4-dieneperoxoate
• InChI: InChI=1S/C12H20O3/c1-5-7-8-9-11(13)14-15-12(3,4)10-6-2/h5,7-9H,6,10H2,1-4H3
• InChI Key: URMRUGBQYVUGBY-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C)(C)OOC(=O)C=CC=CC

Description

2-Methylpentan-2-yl hexa-2,4-dieneperoxoate is a chemical compound known for its unique structure and reactivity. This compound is characterized by the presence of a peroxoate group, which makes it highly reactive and useful in various chemical processes.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methylpentan-2-yl hexa-2,4-dieneperoxoate typically involves the reaction of 2-methylpentan-2-ol with hexa-2,4-diene in the presence of a peroxide catalyst. The reaction conditions often include a controlled temperature environment to ensure the stability of the peroxoate group.

Industrial Production Methods

Industrial production of this compound may involve large-scale reactors where the reactants are mixed under controlled conditions. The use of continuous flow reactors can help in maintaining the desired reaction conditions and improving the yield of the product.

Chemical Reactions Analysis

Types of Reactions

2-Methylpentan-2-yl hexa-2,4-dieneperoxoate undergoes various types of chemical reactions, including:

Oxidation: The peroxoate group can participate in oxidation reactions, converting other compounds into their oxidized forms.

Reduction: Under specific conditions, the compound can be reduced, breaking the peroxoate bond.

Substitution: The compound can undergo substitution reactions where the peroxoate group is replaced by other functional groups.

Common Reagents and Conditions

Common reagents used in reactions with this compound include hydrogen peroxide, sodium borohydride, and various acids and bases. The reaction conditions often involve controlled temperatures and pressures to ensure the desired outcome.

Major Products Formed

The major products formed from reactions involving this compound depend on the type of reaction. For example, oxidation reactions may produce oxidized hydrocarbons, while reduction reactions may yield alcohols or other reduced compounds.

Scientific Research Applications

2-Methylpentan-2-yl hexa-2,4-dieneperoxoate has several applications in scientific research:

Chemistry: It is used as a reagent in various organic synthesis reactions due to its high reactivity.

Biology: The compound can be used in studies involving oxidative stress and its effects on biological systems.

Medicine: Research into the compound’s potential therapeutic effects, particularly in oxidative stress-related conditions, is ongoing.

Industry: It is used in the production of polymers and other industrial chemicals where controlled oxidation is required.

Mechanism of Action

The mechanism of action of 2-Methylpentan-2-yl hexa-2,4-dieneperoxoate involves the interaction of its peroxoate group with other molecules. This interaction can lead to the formation of reactive oxygen species, which can then participate in various chemical reactions. The molecular targets and pathways involved include oxidative stress pathways and the activation of specific enzymes that respond to oxidative conditions.

Comparison with Similar Compounds

Similar Compounds

2-Methylpentane-2,4-diol: A related compound with similar structural features but lacking the peroxoate group.

Hexylene glycol: Another similar compound used in various industrial applications.

Uniqueness

2-Methylpentan-2-yl hexa-2,4-dieneperoxoate is unique due to its peroxoate group, which imparts high reactivity and makes it suitable for specific chemical processes that other similar compounds may not be able to perform.